Cas no 656226-97-0 (2-Thiophenecarbonitrile, 5-(1-methyl-1H-pyrazol-3-yl)-)
656226-97-0 structure
Product Name:2-Thiophenecarbonitrile, 5-(1-methyl-1H-pyrazol-3-yl)-
CAS No:656226-97-0
MF:C9H7N3S
MW:189.236979722977
CID:1699662
Update Time:2024-09-03
2-Thiophenecarbonitrile, 5-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarbonitrile, 5-(1-methyl-1H-pyrazol-3-yl)-
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- Inchi: 1S/C9H7N3S/c1-12-5-4-8(11-12)9-3-2-7(6-10)13-9/h2-5H,1H3
- InChI Key: UVAQJCQZPWCZSM-UHFFFAOYSA-N
- SMILES: C1(C#N)SC(C2C=CN(C)N=2)=CC=1
Computed Properties
- Exact Mass: 189.03621
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 348.3±32.0 °C(Predicted)
- PSA: 41.61
- pka: 0.82±0.10(Predicted)
2-Thiophenecarbonitrile, 5-(1-methyl-1H-pyrazol-3-yl)- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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